Cas no 1339634-69-3 (1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl(methyl)amine)

• Product Name: 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl(methyl)amine
• CAS No: 1339634-69-3
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6020450
• PubChem ID: 62720717
• Update Time: 2025-05-23

1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine, 3-cyclopropyl-α-ethyl-N,1-dimethyl-
• 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl(methyl)amine
• EN300-1077292
• 1339634-69-3
• 1-(3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)-N-methylpropan-1-amine
• CS-0301335
• [1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl](methyl)amine

• Inchi： 1S/C10H18N4/c1-4-8(11-2)10-12-9(7-5-6-7)13-14(10)3/h7-8,11H,4-6H2,1-3H3
• InChI Key： NIQJCWOUIXUFMU-UHFFFAOYSA-N
• SMILES： N1=C(C(CC)NC)N(C)N=C1C1CC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 338.9±44.0 °C(Predicted)
• pka: 7.89±0.20(Predicted)

Additional information on 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl(methyl)amine

1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl(methyl)amine: A Comprehensive Overview

1-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl(methyl)amine, also known by its CAS number 1339634-69-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its triazole ring system, which is a five-membered aromatic ring containing three nitrogen atoms. The presence of a cyclopropyl group and a methylamine substituent further enhances its structural complexity and functional versatility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. The triazole ring is synthesized through a combination of nucleophilic substitution and cyclization reactions. The cyclopropyl group is introduced via a separate synthesis pathway, often involving alkyne cyclotrimerization or other cyclopropanation techniques. The final step involves the attachment of the methylamine group to the triazole ring, which is achieved through amine alkylation or reductive amination.

Recent studies have highlighted the potential applications of this compound in various industries. In the pharmaceutical sector, it has been explored as a potential lead compound for drug development due to its ability to modulate biological targets such as kinases and ion channels. Its unique structure allows for high specificity and affinity binding, making it an attractive candidate for therapeutic agents.

In addition to its pharmaceutical applications, this compound has also found use in materials science. Its ability to act as a coordinating ligand makes it valuable in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating this compound into MOFs can significantly enhance their stability and selectivity for specific gas molecules.

The electronic properties of this compound have also been studied extensively. Computational chemistry methods have revealed that the triazole ring contributes significantly to its conjugation and electron-withdrawing capabilities. This makes it an ideal candidate for use in organic electronics, where such properties are crucial for device performance. Potential applications include organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and photovoltaic devices.

Furthermore, this compound has shown promise in agricultural chemistry as a plant growth regulator. Studies have indicated that it can influence plant hormone signaling pathways, leading to enhanced crop yields and stress tolerance. Its ability to interact with plant receptors makes it a potential alternative to traditional chemical fertilizers and pesticides.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications and ensure safe handling practices.

The structural versatility of 1-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)propyl(methyl)amine opens up numerous avenues for future research and development. Its ability to serve as both a functional material and a bioactive molecule positions it as a key compound in advancing modern chemical technologies.